Cas no 1807940-71-1 (sodium (2-oxocyclopentylidene)methanolate)

• Product Name: sodium (2-oxocyclopentylidene)methanolate
• CAS No: 1807940-71-1
• MF: C₆H₇NaO₂
• MW: 134.108352899551
• CID: 5043315
• Update Time: 2025-06-11

sodium (2-oxocyclopentylidene)methanolate Chemical and Physical Properties

Names and Identifiers

• sodium (2-oxocyclopentylidene)methanolate
• NE16397
• sodium;(2-oxocyclopentylidene)methanolate

• Inchi： 1S/C6H8O2.Na/c7-4-5-2-1-3-6(5)8;/h4,7H,1-3H2;/q;+1/p-1
• InChI Key： YDLKWKZWPMZTIH-UHFFFAOYSA-M
• SMILES： [Na+].O=C1C(=C[O-])CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 140
• Topological Polar Surface Area: 40.1

Additional information on sodium (2-oxocyclopentylidene)methanolate

Introduction to Sodium (2-Oxocyclopentylidene)methanolate (CAS No. 1807940-71-1)

Sodium (2-oxocyclopentylidene)methanolate, a compound with the chemical formula Na(C₇H₇O₂), is a significant intermediate in organic synthesis and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 1807940-71-1), has garnered attention due to its versatile applications in the development of novel pharmaceuticals and fine chemicals. The sodium salt form of this compound enhances its reactivity, making it a valuable tool in synthetic chemistry.

The structure of sodium (2-oxocyclopentylidene)methanolate features a cyclopentene ring with an aldehyde group and a methanol moiety, which is deprotonated to form the sodium salt. This structural motif is particularly interesting because it allows for facile participation in various organic reactions, including condensation, cyclization, and metal-catalyzed transformations. The presence of the sodium cation not only stabilizes the negative charge on the oxygen atom but also facilitates its role as a nucleophile in synthetic pathways.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. Sodium (2-oxocyclopentylidene)methanolate has been explored as a building block for synthesizing more complex molecules. Its cyclopentene core can be functionalized in multiple ways, enabling the creation of derivatives with potential therapeutic properties. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation.

One of the most compelling aspects of sodium (2-oxocyclopentylidene)methanolate is its role in catalytic processes. The compound has been employed in transition-metal-catalyzed reactions, where it acts as a ligand or co-catalyst. These reactions often lead to the formation of carbon-carbon bonds, which are crucial for constructing complex molecular architectures. The efficiency and selectivity of these reactions have made sodium (2-oxocyclopentylidene)methanolate a preferred choice for synthetic chemists aiming to produce high-value compounds.

Recent studies have highlighted the compound's utility in asymmetric synthesis, where chiral centers are introduced into molecules with high enantioselectivity. The stereochemistry of sodium (2-oxocyclopentylidene)methanolate allows for the control of reaction outcomes, making it an invaluable asset in producing enantiomerically pure compounds. These compounds are particularly important in pharmaceuticals, where the biological activity of a drug can be highly dependent on its stereochemical configuration.

The pharmaceutical applications of sodium (2-oxocyclopentylidene)methanolate extend beyond its use as a synthetic intermediate. Researchers have demonstrated its potential in designing new drug candidates by incorporating its structural motifs into larger molecules. For example, derivatives of this compound have been investigated for their anti-inflammatory and anti-protozoal activities. The ability to modify its structure while retaining its core functionality provides chemists with a flexible platform for drug discovery.

Another area where sodium (2-oxocyclopentylidene)methanolate has made significant contributions is in materials science. Its unique reactivity and structural properties make it suitable for synthesizing advanced materials with tailored functionalities. For instance, researchers have explored its use in creating polymers with enhanced thermal stability or luminescent properties. These materials could find applications in electronics, coatings, and other high-tech industries.

The synthetic methodologies involving sodium (2-oxocyclopentylidene)methanolate continue to evolve with advancements in chemical technology. Modern techniques such as flow chemistry and microwave-assisted synthesis have further improved the efficiency and scalability of reactions involving this compound. These innovations not only accelerate research but also make complex syntheses more accessible to smaller laboratories.

In conclusion, sodium (2-oxocyclopentylidene)methanolate (CAS No. 1807940-71-1) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical research, and materials science. Its unique structure and reactivity make it an indispensable tool for chemists seeking to develop novel molecules with significant biological or technological impact. As research progresses, we can expect even more innovative uses for this versatile compound.